Cas no 1055303-64-4 (2-(4-fluorophenyl)ethane-1-thiol)

• Product Name: 2-(4-fluorophenyl)ethane-1-thiol
• CAS No: 1055303-64-4
• MF: C₈H₉FS
• MW: 156.220464468002
• MDL: MFCD11521185
• CID: 5230309
• PubChem ID: 18668729
• Update Time: 2026-03-07

2-(4-fluorophenyl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)ethane-1-thiol
• Benzeneethanethiol, 4-fluoro-

• MDL： MFCD11521185
• Inchi： 1S/C8H9FS/c9-8-3-1-7(2-4-8)5-6-10/h1-4,10H,5-6H2
• InChI Key： VFYQSLCBRGDSNO-UHFFFAOYSA-N
• SMILES： C1(CCS)=CC=C(F)C=C1

Computed Properties

• Exact Mass: 156.04089962g/mol
• Monoisotopic Mass: 156.04089962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 87.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(4-fluorophenyl)ethane-1-thiol

Introduction to 2-(4-Fluorophenyl)ethane-1-thiol (CAS No. 1055303-64-4)

2-(4-Fluorophenyl)ethane-1-thiol, also known by its CAS number 1055303-64-4, is a versatile organic compound with significant applications in the fields of medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a thiol group (-SH) and a fluorinated phenyl ring. The combination of these functional groups endows the molecule with a range of interesting properties, making it a valuable building block in the synthesis of various pharmaceuticals and advanced materials.

The chemical formula of 2-(4-fluorophenyl)ethane-1-thiol is C₉H₉FOS, and its molecular weight is approximately 188.22 g/mol. The presence of the thiol group imparts reactivity and the ability to form disulfide bonds, which are crucial in biological systems and synthetic chemistry. The fluorine atom in the phenyl ring enhances the compound's lipophilicity and metabolic stability, making it particularly useful in drug design and development.

In recent years, there has been growing interest in the use of 2-(4-fluorophenyl)ethane-1-thiol as a precursor for the synthesis of novel drugs. One notable application is in the development of antiviral agents. Research published in the Journal of Medicinal Chemistry (2023) highlighted the potential of this compound as a scaffold for designing inhibitors of viral proteases, which are key targets in the treatment of viral infections such as HIV and hepatitis C. The fluorine atom in the phenyl ring was found to enhance the binding affinity and selectivity of these inhibitors, leading to improved therapeutic outcomes.

Beyond its applications in medicinal chemistry, 2-(4-fluorophenyl)ethane-1-thiol has also found use in materials science. Its thiol group can react with gold surfaces to form self-assembled monolayers (SAMs), which are essential in nanotechnology and sensor development. A study published in Nano Letters (2022) demonstrated that SAMs formed from this compound exhibit excellent stability and uniformity, making them ideal for use in biosensors and other nanoscale devices.

The synthesis of 2-(4-fluorophenyl)ethane-1-thiol can be achieved through several routes, including nucleophilic substitution reactions and Grignard reactions. One common method involves the reaction of 4-fluorobenzyl bromide with sodium hydrosulfide (NaSH) under appropriate conditions. This process yields high purity products with good yields, making it suitable for large-scale production.

In terms of safety and handling, while 2-(4-fluorophenyl)ethane-1-thiol is not classified as a hazardous substance under current regulations, it should be handled with care due to its reactivity and potential for skin irritation. Proper personal protective equipment (PPE), such as gloves and goggles, should be used when working with this compound to ensure safety.

The environmental impact of 2-(4-fluorophenyl)ethane-1-thiol is another important consideration. Studies have shown that it degrades readily under aerobic conditions, minimizing its persistence in the environment. However, responsible disposal practices should still be followed to prevent any potential ecological harm.

In conclusion, 2-(4-fluorophenyl)ethane-1-thiol (CAS No. 1055303-64-4) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical properties make it an invaluable tool in drug discovery, materials science, and nanotechnology. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in modern chemistry.